![molecular formula C19H19N3OS2 B2886110 N-phenethyl-2-((3-(m-tolyl)-1,2,4-thiadiazol-5-yl)thio)acetamide CAS No. 864918-21-8](/img/structure/B2886110.png)
N-phenethyl-2-((3-(m-tolyl)-1,2,4-thiadiazol-5-yl)thio)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-phenethyl-2-((3-(m-tolyl)-1,2,4-thiadiazol-5-yl)thio)acetamide, also known as TTA-1, is a chemical compound that has been extensively studied for its potential applications in scientific research. TTA-1 is a thioamide derivative that is commonly used as a tool compound to investigate the role of thioredoxin reductase (TrxR) in various biological processes.
Scientific Research Applications
Synthesis and Anticancer Activity
The synthesis of new derivatives containing the thiadiazole moiety and evaluating their anticancer activities have been a significant focus of research. For instance, novel 1,3,4-thiadiazole derivatives have been synthesized and tested against various cancer cell lines, including MCF-7 (breast cancer) and A549 (lung cancer) cells. Some compounds demonstrated promising cytotoxic activities, indicating their potential as anticancer agents. Among these, specific compounds exhibited significant inhibitory activity, highlighting the potential of thiadiazole derivatives in cancer therapy (Çevik et al., 2020).
Molecular Modeling and Screening
Molecular modeling and anticancer screening have been utilized to evaluate the therapeutic potential of imidazothiadiazole analogs. These studies involve the synthesis of N-aryl-2-((6-arylimidazo[2,1-b]thiadiazol-2-yl)thio)acetamide compounds and their subsequent evaluation against various cancer cell lines. The research indicates that some derivatives possess potent cytotoxic effects, particularly against breast cancer cells, when compared to reference drugs like 5-fluorouracil (Abu-Melha, 2021).
Glutaminase Inhibition for Cancer Treatment
The compound bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide (BPTES) and its analogs have been investigated as inhibitors of kidney-type glutaminase (GLS), with some derivatives showing comparable potency to BPTES but with improved solubility. These compounds have demonstrated efficacy in attenuating the growth of human lymphoma cells, both in vitro and in mouse models, suggesting their utility in cancer treatment by targeting glutamine metabolism (Shukla et al., 2012).
Additional Applications and Syntheses
Further studies have explored the synthesis of derivatives for various biological activities, including antimicrobial properties and the synthesis of biologically important compounds with potential HIV replication inhibition capabilities. These studies emphasize the versatility and potential of N-phenethyl-2-((3-(m-tolyl)-1,2,4-thiadiazol-5-yl)thio)acetamide derivatives in the realm of medicinal chemistry and drug development (Krishnaraj & Muthusubramanian, 2014).
properties
IUPAC Name |
2-[[3-(3-methylphenyl)-1,2,4-thiadiazol-5-yl]sulfanyl]-N-(2-phenylethyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19N3OS2/c1-14-6-5-9-16(12-14)18-21-19(25-22-18)24-13-17(23)20-11-10-15-7-3-2-4-8-15/h2-9,12H,10-11,13H2,1H3,(H,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AJYKIHNHFYWKIA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)C2=NSC(=N2)SCC(=O)NCCC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19N3OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
369.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.